Cas no 9000-72-0 (Gum benzoin, Siam)
Gum benzoin (Siam) is a natural resin derived from the bark of Styrax tonkinensis trees, primarily sourced from Southeast Asia. It is characterized by its pale amber color, smooth fracture, and mild, vanilla-like aroma. This grade of benzoin is valued for its high content of benzoic and cinnamic acid derivatives, which contribute to its excellent solubility in alcohol and other organic solvents. Its key advantages include consistent quality, low impurity levels, and superior adhesive properties. Widely used in pharmaceuticals, perfumery, and incense production, Siam benzoin is preferred for its purity and reliable performance in formulations requiring a stable, aromatic resin.

Gum benzoin, Siam structure
Product name:Gum benzoin, Siam
CAS No:9000-72-0
MF:C14H12O2
MW:212.24400
CID:48118
Gum benzoin, Siam Chemical and Physical Properties
Names and Identifiers
-
- Gum benzoin, Siam
- BENZOIN RESINOID
- BENZOIN TINCTURE
- Benzoin resin absolute, SiaM
- GuM benjaMin
- GuM benzoin
- Resin benjaMin
- Resin benzoin
- Benzoin Compound Tincture
- Benzoin Concrete
-
- Inchi: InChI=1S/C14H12O2/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,13,15H
- InChI Key: ISAOCJYIOMOJEB-UHFFFAOYSA-N
- SMILES: C1=CC=C(C(C(C2=CC=CC=C2)=O)O)C=C1
Computed Properties
- Exact Mass: 212.08400
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 39
- Rotatable Bond Count: 5
- Complexity: 977
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 81
- XLogP3: nothing
- Surface Charge: 0
Experimental Properties
- Melting Point: 60-70 °C (lit.)
- PSA: 37.30000
- LogP: 2.60290
- FEMA: 2133
Gum benzoin, Siam Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:2
Gum benzoin, Siam Customs Data
- HS CODE:1301909099
- Customs Data:
China Customs Code:
1301909099
Gum benzoin, Siam Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003OJ8-500g |
Benzoin resin absolute, Siam |
9000-72-0 | BR | 500g |
$117.00 | 2024-04-20 | |
1PlusChem | 1P003OJ8-100g |
Benzoin resin absolute, Siam |
9000-72-0 | BR | 100g |
$62.00 | 2024-04-20 | |
Aaron | AR003ORK-25g |
Benzoin resin absolute, Siam |
9000-72-0 | BR | 25g |
$32.00 | 2025-02-11 | |
A2B Chem LLC | AB70964-500g |
Benzoin resin absolute, Siam |
9000-72-0 | BR | 500g |
$123.00 | 2024-05-20 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | G16660-50g |
Gum benzoin |
9000-72-0 | BR | 50g |
¥502.0 | 2023-09-07 | |
A2B Chem LLC | AB70964-25g |
Benzoin resin absolute, Siam |
9000-72-0 | BR | 25g |
$28.00 | 2024-05-20 | |
Aaron | AR003ORK-500g |
Benzoin resin absolute, Siam |
9000-72-0 | BR | 500g |
$169.00 | 2025-02-11 | |
1PlusChem | 1P003OJ8-25g |
Benzoin resin absolute, Siam |
9000-72-0 | BR | 25g |
$36.00 | 2024-04-20 | |
Aaron | AR003ORK-100g |
Benzoin resin absolute, Siam |
9000-72-0 | BR | 100g |
$77.00 | 2025-02-11 | |
A2B Chem LLC | AB70964-100g |
Benzoin resin absolute, Siam |
9000-72-0 | BR | 100g |
$59.00 | 2024-05-20 |
Gum benzoin, Siam Related Literature
-
Wen Bo,Junjie Zhang,Hongxia Li,Xiangjia Song RSC Adv., 2015,5, 104216-104222
-
Jangam Lakshmidevi,Rama Moorthy Appa,Bandameeda Ramesh Naidu,S. Siva Prasad,Loka Subramanyam Sarma,Katta Venkateswarlu Chem. Commun., 2018,54, 12333-12336
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4. Triphenylphosphine oxide-catalyzed stereoselective poly- and dibromination of unsaturated compounds†Tian-Yang Yu,Yao Wang,Xiu-Qin Hu,Peng-Fei Xu Chem. Commun., 2014,50, 7817-7820
-
Lucy Ping,Da Sol Chung,Jean Bouffard,Sang-gi Lee Chem. Soc. Rev., 2017,46, 4299-4328
9000-72-0 (Gum benzoin, Siam) Related Products
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- 2227982-18-3(rac-2-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentylacetic acid)
- 562792-85-2(6-(4-Ethylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde)
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